An electrochemical Lab-on-a-CD system for parallel whole blood analysis†
Lab on a Chip Pub Date: 2013-04-16 DOI: 10.1039/C3LC00020F
Abstract
Lab-on-a-CD, as a main branch of Lab-on-a-chip technology, has led to several very successful commercial products. Most of these existing Lab-on-a-CD systems present complex system designs and thus are relatively expensive. In this work, we have developed a simple but robust Lab-on-a-CD system for parallel whole blood analyses. This Lab-on-a-CD system incorporates electrochemical bioanalysis and a simple blood sample separation mechanism into the centrifugal platform, and thus reduces the system’s complexity. To demonstrate the applicability, the system was applied to perform basic metabolic panel tests, for example, the concentrations of
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